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Compound of Interest

Compound Name: Chlorocyclohexane

Cat. No.: B146310

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chlorocyclohexane (CsH11Cl), also known as cyclohexyl chloride, is a colorless liquid with a
pungent odor that serves as a versatile solvent and an intermediate in the synthesis of
pharmaceuticals and other organic compounds.[1] While a valuable reagent, it is a hazardous
chemical that requires strict adherence to safety protocols to mitigate risks of irritation,
flammability, and environmental harm.[1][2] These application notes provide detailed
procedures for the safe handling and storage of chlorocyclohexane in a laboratory setting.

Quantitative Data Summary

The following table summarizes key quantitative data for chlorocyclohexane, essential for risk
assessment and safe handling.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b146310?utm_src=pdf-interest
https://www.benchchem.com/product/b146310?utm_src=pdf-body
https://www.nbinno.com/?news/EVW-chlorocyclohexane-properties-uses-and-hazards
https://www.nbinno.com/?news/EVW-chlorocyclohexane-properties-uses-and-hazards
https://www.cdhfinechemical.com/images/product/msds/37_1036632569_ChloroCyclohexane-CASNO-542-18-7-MSDS.pdf
https://www.benchchem.com/product/b146310?utm_src=pdf-body
https://www.benchchem.com/product/b146310?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146310?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Property Value References
Molecular Formula CeH11ClI [3]
Molecular Weight 118.61 g/mol [1]
Appearance Colorless liquid [3]
Odor Pungent, asphyxiating [11[3]
Boiling Point 142 °C (287.6 °F) [3][4]
Melting Point -44 °C (-47.2 °F) [3114]
Flash Point 28.9 °C (84 °F) [3]
Density 1.000 g/mL at 25 °C [3114]
Vapor Pressure 7 hPa at 20 °C [5]
Water Solubility 0.4 g/L at 20 °C (insoluble) [5]

o Strong oxidizing agents, strong
Incompatibilities ) ] [21[61[7]
bases, acids, and acid fumes

Below +30°C in a cool, dry,
Storage Temperature ) [3][5]
well-ventilated area

Experimental Protocols
Personal Protective Equipment (PPE)

Proper PPE is mandatory to prevent exposure through inhalation, skin contact, or eye contact.

[1]

o Eye and Face Protection: Wear chemical safety goggles and a face shield. Standard safety
glasses are not sufficient.[5]

o Hand Protection: Use chemical-resistant gloves. Fluorinated rubber (e.g., Vitoject®) with a
minimum layer thickness of 0.7 mm is recommended for full contact, providing a
breakthrough time of over 480 minutes. Nitrile rubber is suitable for splash contact.[5] Always
inspect gloves before use and dispose of contaminated gloves properly.[2]
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» Body Protection: A flame-retardant lab coat or coveralls and closed-toe shoes are required.

[2]

» Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume
hood.[7] If ventilation is inadequate or exposure limits may be exceeded, use a NIOSH-
approved respirator with an organic vapor cartridge.[8]

Safe Handling and Use Protocol

Adherence to these steps is crucial to minimize the risk of fire, explosion, and exposure.
e Preparation:
o Ensure a chemical fume hood is operational and the work area is clear of clutter.

o Have an appropriate fire extinguisher (dry powder, dry sand, or alcohol-resistant foam)
and a spill kit readily accessible.[S] Do NOT use a water jet for firefighting.[5]

o Ground and bond all containers and receiving equipment to prevent static discharge.[5][9]
Use only non-sparking tools.[7]

e Dispensing and Use:

[¢]

Keep the container of chlorocyclohexane tightly closed when not in use.[5]

[¢]

Avoid inhalation of vapors or mists.[2]

[e]

Keep away from all sources of ignition, including heat, sparks, open flames, and hot
surfaces.[2][5] No smoking is permitted in the handling area.[5]

[e]

When transferring, pour slowly to minimize splashing and vapor generation.
e Post-Handling:

o Wash hands thoroughly with soap and water after handling and before breaks or leaving
the lab.[2][5]

o Decontaminate all equipment and the work area after use.
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Storage Protocol

Proper storage is essential to maintain the chemical's stability and prevent hazardous
situations.

e Location: Store in a cool, dry, well-ventilated area specifically designated for flammable
liquids.[1][3]

o Conditions: Keep containers tightly closed and upright to prevent leakage.[5] Store away
from direct sunlight and sources of heat or ignition.[6]

e Segregation: Store separately from incompatible materials such as strong oxidizing agents,
strong bases, and acids.[2][7]

Spill and Emergency Procedures

In the event of a spill or exposure, immediate and appropriate action is critical.

e Spill Response:

o

Evacuate non-essential personnel from the immediate area.
o Remove all sources of ignition.[2]
o Ensure adequate ventilation.

o Wearing appropriate PPE, contain the spill using a non-combustible absorbent material
like sand, earth, or vermiculite.[5]

o Collect the absorbed material using non-sparking tools and place it in a suitable, labeled,
and closed container for disposal.[7]

o Do not allow the spill to enter drains or waterways.[2][5]
o First Aid Measures:

o Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[5]
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o Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
soap and plenty of water. Seek medical attention.[5]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. Seek medical attention.[2]

o Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[5]

Waste Disposal

» Dispose of chlorocyclohexane waste and contaminated materials through a licensed
professional waste disposal service.[2]

e Do not mix with other waste.[5]
e Leave chemicals in their original containers for disposal.[5]

» Handle uncleaned containers as you would the product itself.[5]

Visualized Workflow

The following diagram illustrates the logical workflow for the safe handling and storage of
chlorocyclohexane.
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Start: Handling Chlorocyclohexane
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2. Handling & Use
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Spill Response
- Evacuate & Ventilate
- Remove Ignition Sources
- Contain & Absorb

y

First Aid
Properly Stored - Follow SDS Protocol
- Seek Medical Attention

y

4. Waste Disposal
- Collect in Labeled Container After Treatment
- Use Licensed Disposal Service

End: Procedure Complete

Click to download full resolution via product page

Caption: Workflow for safe handling and storage of chlorocyclohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. hbinno.com [nbinno.com]

. cdhfinechemical.com [cdhfinechemical.com]

. chembk.com [chembk.com]

. chemwhat.com [chemwhat.com]

. chemicalbook.com [chemicalbook.com]

. Chlorocyclohexane | C6H11ClI | CID 10952 - PubChem [pubchem.ncbi.nlm.nih.gov]
. fishersci.com [fishersci.com]

. Safe Handling and Storage Guidelines for Cyclohexane | Aure Chemical [aurechem.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. Page loading... [guidechem.com]

 To cite this document: BenchChem. [Application Notes and Protocols: Safe Handling and
Storage of Chlorocyclohexane]. BenchChem, [2025]. [Online PDF]. Available at:
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chlorocyclohexane-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b146310?utm_src=pdf-custom-synthesis
https://www.nbinno.com/?news/EVW-chlorocyclohexane-properties-uses-and-hazards
https://www.cdhfinechemical.com/images/product/msds/37_1036632569_ChloroCyclohexane-CASNO-542-18-7-MSDS.pdf
https://www.chembk.com/en/chem/Chlorocyclohexane
https://www.chemwhat.com/chlorocyclohexane-cas-542-18-7/
https://www.chemicalbook.com/msds/chlorocyclohexane.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorocyclohexane
https://www.fishersci.com/store/msds?partNumber=AAL0434930&productDescription=CHLOROCYCLOHEXANE+98%25+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.aurechem.com/safe-handling-and-storage-guidelines-for-cyclohexane-n.html
https://www.guidechem.com/encyclopedia/chlorocyclohexane-dic4953.html
https://www.benchchem.com/product/b146310#safe-handling-and-storage-procedures-for-chlorocyclohexane-in-the-lab
https://www.benchchem.com/product/b146310#safe-handling-and-storage-procedures-for-chlorocyclohexane-in-the-lab
https://www.benchchem.com/product/b146310#safe-handling-and-storage-procedures-for-chlorocyclohexane-in-the-lab
https://www.benchchem.com/product/b146310#safe-handling-and-storage-procedures-for-chlorocyclohexane-in-the-lab
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b146310?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146310?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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